Cas no 1896267-02-9 (2-methyl-4-(2-methyl-1,3-thiazol-4-yl)butan-2-amine)

• Product Name: 2-methyl-4-(2-methyl-1,3-thiazol-4-yl)butan-2-amine
• CAS No: 1896267-02-9
• MF: C₉H₁₆N₂S
• MW: 184.301740646362
• CID: 6306704
• PubChem ID: 116888513
• Update Time: 2025-10-20

2-methyl-4-(2-methyl-1,3-thiazol-4-yl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-methyl-4-(2-methyl-1,3-thiazol-4-yl)butan-2-amine
• 1896267-02-9
• EN300-1777378

• Inchi： 1S/C9H16N2S/c1-7-11-8(6-12-7)4-5-9(2,3)10/h6H,4-5,10H2,1-3H3
• InChI Key： BSLRYIDBWJBEMB-UHFFFAOYSA-N
• SMILES： S1C(C)=NC(=C1)CCC(C)(C)N

Computed Properties

• Exact Mass: 184.10341969g/mol
• Monoisotopic Mass: 184.10341969g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 67.2Ų

Additional information on 2-methyl-4-(2-methyl-1,3-thiazol-4-yl)butan-2-amine

2-Methyl-4-(2-Methyl-1,3-Thiazol-4-Yl)Butan-2-Amine: A Comprehensive Overview

2-Methyl-4-(2-Methyl-1,3-Thiazol-4-Yl)Butan-2-Amine, also known by its CAS Registry Number 1896267-02-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule belongs to the class of amines and features a unique structure that combines a butanamine backbone with a substituted thiazole ring. The thiazole moiety, a five-membered heterocyclic ring containing sulfur and nitrogen atoms, is a key structural element that contributes to the compound's chemical reactivity and biological activity.

The synthesis of 1896267-02-9 involves a multi-step process that typically begins with the preparation of the thiazole ring. This is often achieved through condensation reactions involving thiols and aldehydes or ketones under appropriate conditions. The subsequent functionalization of the thiazole ring with methyl groups and its coupling with the butanamine backbone requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods and green chemistry have made the synthesis of this compound more efficient and environmentally friendly.

One of the most promising applications of 1896267-02-9 lies in its potential as a building block for drug development. The thiazole moiety is well-documented for its role in various pharmacophores, including those with anti-inflammatory, antifungal, and anticancer properties. Researchers have explored the ability of this compound to act as a precursor for more complex molecules with enhanced bioavailability and efficacy. For instance, studies published in the *Journal of Medicinal Chemistry* have highlighted its utility in designing analogs that target specific receptors involved in neurodegenerative diseases.

In addition to its role in drug discovery, 1896267-02-9 has shown potential in materials science. The compound's ability to form stable coordination complexes makes it a candidate for applications in catalysis and sensor technology. Recent research has demonstrated its effectiveness as a ligand in transition metal-catalyzed reactions, particularly in asymmetric synthesis. This versatility underscores the importance of further investigations into its chemical properties and reactivity.

From an analytical standpoint, the characterization of 1896267-02-9 has been facilitated by modern spectroscopic techniques such as NMR and mass spectrometry. These methods have provided detailed insights into its molecular structure and purity, ensuring that researchers can work with well-defined materials. Furthermore, computational chemistry tools have enabled virtual screening of this compound against various biological targets, accelerating its evaluation for therapeutic applications.

As interest in 1896267-02-9 continues to grow, collaborations between academic institutions and pharmaceutical companies are expected to drive innovation in its development. The integration of artificial intelligence (AI) into drug design processes may further enhance our ability to predict and optimize the properties of this compound for specific therapeutic uses.

In conclusion, 1896267-02-9 stands as a testament to the ingenuity of modern organic chemistry. Its unique structure, versatile applications, and promising future make it a focal point for researchers across multiple disciplines. As new findings emerge, this compound will undoubtedly play an increasingly important role in advancing both scientific knowledge and practical applications.